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Compound of Interest

Compound Name: 1-Ethoxy-2-propanol

Cat. No.: B074678

An in-depth analysis of 1-Ethoxy-2-propanol, a significant solvent with applications across
various industries, necessitates a foundational understanding of its core physicochemical
properties. This document serves as a technical guide, providing essential data for
researchers, scientists, and drug development professionals.

Physicochemical Data Summary

A comprehensive summary of the key quantitative data for 1-Ethoxy-2-propanol is presented
below. This information is fundamental for experimental design, chemical synthesis, and
formulation development.

Property Value

Chemical Formula C5H1202[1][2][3]
Molecular Weight 104.15 g/mol [1][2][4]
CAS Number 1569-02-4[1]

Density 0.898 g/mL
Refractive Index n/D 1.407

Flash Point 38.5°C (101.3 °F)

Propylene glycol monoethyl ether, 1-

Synonyms
Ethoxypropan-2-ol[1][2][3]
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Logical Relationship of Core Properties

The following diagram illustrates the logical progression from the chemical's name to its
empirical formula and calculated molecular weight.
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Caption: Logical flow from chemical name to formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074678#1-ethoxy-2-propanol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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